2-(3,3-Dimethyl-3,4-dihydro-isoquinolin-1-ylamino)-4-methylsulfanylbutyric acid
2-(3,3-Dimethyl-3,4-dihydro-isoquinolin-1-ylamino)-4-methylsulfanylbutyric acid
Brand Name:
Vulcanchem
CAS No.:
187884-93-1
VCID:
VC20928454
InChI:
InChI=1S/C16H22N2O2S/c1-16(2)10-11-6-4-5-7-12(11)14(18-16)17-13(15(19)20)8-9-21-3/h4-7,13H,8-10H2,1-3H3,(H,17,18)(H,19,20)/t13-/m0/s1
SMILES:
CC1(CC2=CC=CC=C2C(=N1)NC(CCSC)C(=O)O)C
Molecular Formula:
C16H22N2O2S
Molecular Weight:
306.4 g/mol
2-(3,3-Dimethyl-3,4-dihydro-isoquinolin-1-ylamino)-4-methylsulfanylbutyric acid
CAS No.: 187884-93-1
Cat. No.: VC20928454
Molecular Formula: C16H22N2O2S
Molecular Weight: 306.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 187884-93-1 |
|---|---|
| Molecular Formula | C16H22N2O2S |
| Molecular Weight | 306.4 g/mol |
| IUPAC Name | (2S)-2-[(3,3-dimethyl-2,4-dihydroisoquinolin-1-ylidene)amino]-4-methylsulfanylbutanoic acid |
| Standard InChI | InChI=1S/C16H22N2O2S/c1-16(2)10-11-6-4-5-7-12(11)14(18-16)17-13(15(19)20)8-9-21-3/h4-7,13H,8-10H2,1-3H3,(H,17,18)(H,19,20)/t13-/m0/s1 |
| Standard InChI Key | ZMGKDFXVKGOIRI-ZDUSSCGKSA-N |
| Isomeric SMILES | CC1(CC2=CC=CC=C2C(=N[C@@H](CCSC)C(=O)O)N1)C |
| SMILES | CC1(CC2=CC=CC=C2C(=N1)NC(CCSC)C(=O)O)C |
| Canonical SMILES | CC1(CC2=CC=CC=C2C(=NC(CCSC)C(=O)O)N1)C |
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